Cas no 898453-97-9 (1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

1-(4-Bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione is a heterocyclic compound featuring a tetrahydropyrazine-dione core substituted with bromophenyl and chlorophenylmethyl groups. This structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of both bromo and chloro substituents enhances its reactivity in cross-coupling reactions, facilitating further functionalization. Its stable tetrahydropyrazine-dione scaffold may also contribute to binding affinity in target interactions. The compound is typically characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications.
1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione structure
898453-97-9 structure
Product Name:1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
CAS No:898453-97-9
MF:C17H12BrClN2O2
MW:391.646382331848
CID:5815888
PubChem ID:7286766
Update Time:2025-10-29

1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)-4-[(2-chlorophenyl)methyl]pyrazine-2,3-dione
    • 898453-97-9
    • AKOS024661990
    • F2580-0177
    • 1-(4-bromophenyl)-4-(2-chlorobenzyl)pyrazine-2,3(1H,4H)-dione
    • 1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
    • Inchi: 1S/C17H12BrClN2O2/c18-13-5-7-14(8-6-13)21-10-9-20(16(22)17(21)23)11-12-3-1-2-4-15(12)19/h1-10H,11H2
    • InChI Key: CLMJFSSURSSXLQ-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C2=CC=C(Br)C=C2)C=CN(CC2=CC=CC=C2Cl)C1=O

Computed Properties

  • Exact Mass: 389.97707g/mol
  • Monoisotopic Mass: 389.97707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 40.6Ų

1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Pricemore >>

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Additional information on 1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Overview of 1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898453-97-9)

The compound 1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 898453-97-9) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. With its unique structural features, including a tetrahydropyrazine-dione core and substituted phenyl rings, this compound serves as a valuable intermediate in the synthesis of pharmaceuticals and advanced materials. Researchers are particularly interested in its potential applications due to the growing demand for novel bioactive molecules and functional materials.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione?" Current studies suggest its utility in the development of enzyme inhibitors and receptor modulators, aligning with the broader trend of targeting specific biological pathways for therapeutic interventions. The presence of both bromophenyl and chlorophenyl groups enhances its reactivity, making it a versatile building block in organic synthesis.

In the context of AI-driven drug discovery, this compound has been flagged as a candidate for virtual screening due to its favorable physicochemical properties. The integration of computational tools and high-throughput experimentation has accelerated the exploration of its potential, addressing another common query: "How is CAS No. 898453-97-9 used in computational chemistry?" Its balanced lipophilicity and molecular weight make it suitable for lead optimization in drug design pipelines.

From an environmental perspective, the compound's stability and biodegradability are under scrutiny, reflecting the increasing focus on green chemistry principles. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, which resonates with the global push toward eco-friendly industrial practices. This aligns with searches like "Is 1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione environmentally safe?"

The structural complexity of this compound also makes it a subject of interest in crystallography and spectroscopy. Advanced techniques such as X-ray diffraction and NMR are employed to elucidate its conformation and electronic properties, answering questions like "What is the crystal structure of CAS No. 898453-97-9?" Such studies are critical for understanding its behavior in different chemical environments.

In summary, 1-(4-bromophenyl)-4-(2-chlorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione represents a multifaceted compound with broad applicability. Its relevance to cutting-edge research areas ensures its continued prominence in scientific literature and industrial applications.

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